Cas no 1344518-83-7 ((2S)-4-(2,4-dimethoxyphenyl)butan-2-amine)

• Product Name: (2S)-4-(2,4-dimethoxyphenyl)butan-2-amine
• CAS No: 1344518-83-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5794404
• PubChem ID: 928457
• Update Time: 2023-12-26

(2S)-4-(2,4-dimethoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,4-dimethoxyphenyl)butan-2-amine
• EN300-1856111
• 1344518-83-7

• Inchi： 1S/C12H19NO2/c1-9(13)4-5-10-6-7-11(14-2)8-12(10)15-3/h6-9H,4-5,13H2,1-3H3/t9-/m0/s1
• InChI Key： UKBLOGXWMZKKOJ-VIFPVBQESA-N
• SMILES： O(C)C1C=C(C=CC=1CC[C@H](C)N)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes